2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide
Overview
Description
Scientific Research Applications
Precursor for Other Compounds
“2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide” can serve as a precursor for the synthesis of other chemical compounds . The bromide and fluoride substituents display different reactivities, thus enabling selective substitution reactions .
Synthesis of TADF Dyes in OLED Applications
This compound can be used as a precursor for the synthesis of Thermally Activated Delayed Fluorescence (TADF) dyes in Organic Light Emitting Diode (OLED) applications . A TADF dye, named as 2-phenoxazine-5-acridine-benzonitrile, is synthesized from 2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide with phenoxazines, carbazoles or acridan in a two-step reaction that includes nucleophilic aromatic substitution and Buchwald-Hartwig amination .
Antitumor Applications
The compound can be synthesized into quinazolines for use in antitumor applications . The ortho positioning of bromide and nitrile groups of 2-bromo-5-fluorobenzonitrile facilitates its synthesis into quinazolines .
Anti-inflammatory Applications
In addition to antitumor applications, the synthesized quinazolines can also be used in anti-inflammatory applications .
Material Science Applications
The compound can be used in material science as molecular receptors and as a building block in crystal engineering .
Biosensor Applications
The compound can be used in the development of biosensors of alpha hydroxyl carboxylic acids .
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s challenging to describe its mode of action. The exact nature of these interactions and the resulting changes in cellular function would depend on the specific target .
Biochemical Pathways
The impact of 2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide on biochemical pathways is not well-documented. Given the compound’s structure, it might be involved in pathways where benzamides and trifluoroethyl groups play a role. Without specific target information, it’s difficult to predict the exact pathways and their downstream effects .
Pharmacokinetics
The compound’s predicted boiling point is 294.5±40.0 °C and its predicted density is 1.648±0.06 g/cm3 . These properties could influence its absorption and distribution in the body.
Result of Action
The molecular and cellular effects of 2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide’s action are currently unknown. As a novel compound, its effects at the molecular and cellular level would need to be studied in detail through experimental research .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of 2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide. For instance, its predicted pKa is 11.40±0.46 , suggesting that it might exist primarily in its deprotonated form in physiological pH. Without specific experimental data, it’s difficult to predict the exact influence of environmental factors .
properties
IUPAC Name |
2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF4NO/c10-7-2-1-5(11)3-6(7)8(16)15-4-9(12,13)14/h1-3H,4H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBVWJWLVOMTMRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)NCC(F)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF4NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-5-fluoro-N-(2,2,2-trifluoroethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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